Cas no 109649-24-3 (Thiamine Hydrogen Succinate)

Thiamine Hydrogen Succinate is a stable, water-soluble derivative of thiamine (vitamin B1), formed by the succinylation of thiamine. This compound offers enhanced stability compared to thiamine hydrochloride, particularly in neutral or alkaline conditions, making it suitable for formulations requiring prolonged shelf life or resistance to degradation. Its improved solubility facilitates efficient absorption in pharmaceutical and nutraceutical applications. Thiamine Hydrogen Succinate is commonly used in injectable solutions, multivitamin preparations, and fortified foods, where consistent bioavailability is critical. The succinate moiety may also contribute to better metabolic integration. This derivative retains the essential biochemical functions of thiamine, supporting energy metabolism and neurological health.

Thiamine Hydrogen Succinate structure

Product Name:Thiamine Hydrogen Succinate

CAS No:109649-24-3

MF:C₁₆H₂₁ClN₄O₄S

MW:400.880341291428

CID:5040716

Update Time:2025-06-07

Thiamine Hydrogen Succinate Chemical and Physical Properties

Names and Identifiers

- Thiamine Hydrogen Succinate
- Inchi： 1S/C16H20N4O4S.ClH/c1-10-13(5-6-24-15(23)4-3-14(21)22)25-9-20(10)8-12-7-18-11(2)19-16(12)17;/h7,9H,3-6,8H2,1-2H3,(H2-,17,18,19,21,22);1H
- InChI Key： LEBLCODHXRVGQY-UHFFFAOYSA-N
- SMILES： C(C1=CN=C(C)N=C1N)[N+]1=CSC(CCOC(=O)CCC(=O)O)=C1C.[Cl-]

Thiamine Hydrogen Succinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T344264-1mg	Thiamine Hydrogen Succinate	109649-24-3		1mg	$ 167.00	2023-09-05
TRC	T344264-10mg	Thiamine Hydrogen Succinate	109649-24-3		10mg	$ 1315.00	2023-09-05

Thiamine Hydrogen Succinate Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on Thiamine Hydrogen Succinate

Comprehensive Guide to Thiamine Hydrogen Succinate (CAS No. 109649-24-3): Benefits, Applications, and Modern Research Trends

Thiamine Hydrogen Succinate (CAS No. 109649-24-3), a derivative of vitamin B1, has garnered significant attention in nutritional science and pharmaceutical formulations. This compound combines the essential nutrient thiamine (vitamin B1) with succinic acid, enhancing its stability and bioavailability. As consumers increasingly prioritize gut health, energy metabolism, and neuroprotection, this molecule offers a scientifically backed solution. Below, we explore its properties, mechanisms, and cutting-edge applications.

The unique chemical structure of Thiamine Hydrogen Succinate (often searched as "thiamine succinate benefits" or "B1 succinate form") allows for improved absorption compared to conventional thiamine salts. Researchers highlight its role in mitochondrial function and ATP production, making it a favorite among athletes and individuals with metabolic fatigue. Recent studies also link it to cognitive support, addressing trending queries like "can thiamine help brain fog?"

In pharmaceuticals, CAS 109649-24-3 is utilized in formulations targeting diabetic neuropathy and alcohol-related thiamine deficiency. Its water-soluble yet lipid-compatible nature (a frequent search term: "lipid-soluble thiamine vs standard") enables versatile delivery systems, from sublingual tablets to IV therapies. Notably, the compound's antioxidant properties align with the growing demand for anti-aging nutraceuticals.

From an industrial perspective, Thiamine Hydrogen Succinate meets stringent quality standards (ISO, USP) for dietary supplements. Manufacturers emphasize its non-GMO and allergen-free status, responding to consumer concerns about "clean-label vitamins." Analytical techniques like HPLC and mass spectrometry ensure batch-to-batch consistency, a critical factor for GMP-certified production.

Emerging trends connect vitamin B1 derivatives to gut-brain axis research, with studies exploring how thiamine succinate modulates intestinal microbiota. This intersects with popular searches such as "probiotics and vitamin B1 synergy." Additionally, its potential in mitochondrial diseases (e.g., Leigh syndrome) positions it as a candidate for personalized medicine approaches.

Environmental and regulatory advantages further distinguish CAS 109649-24-3. Unlike some synthetic analogs, it degrades into non-toxic metabolites, appealing to eco-conscious consumers. Regulatory bodies like the FDA and EFSA recognize its safety profile, with approved daily values for thiamine supplementation.

In conclusion, Thiamine Hydrogen Succinate bridges traditional nutrition and modern therapeutics. Its multifaceted applications—from boosting cellular energy to supporting neurological health—make it a standout ingredient. As research evolves, this compound is poised to address future challenges in preventive healthcare and sustainable supplementation.